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Compound of Interest

Compound Name: Ethyl 6-hydroxyhexanoate

Cat. No.: B105495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 6-hydroxyhexanoate (CAS:

5299-60-5), a bifunctional molecule of significant interest in organic synthesis and medicinal

chemistry. This document outlines its chemical and physical properties, spectral data, synthesis

protocols, and key applications, with a focus on its utility as a versatile building block in the

development of novel therapeutic agents.

Chemical Identity and Structure
Ethyl 6-hydroxyhexanoate is an organic compound containing both a hydroxyl and an ethyl

ester functional group. Its structure consists of a six-carbon aliphatic chain, with a hydroxyl

group at one terminus and an ethyl ester at the other. This bifunctionality makes it a valuable

intermediate for a variety of chemical transformations.

The systematic IUPAC name for this compound is ethyl 6-hydroxyhexanoate.[1] It is also

known by several synonyms, which are crucial for comprehensive literature and database

searches.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name ethyl 6-hydroxyhexanoate[1][2]

CAS Number 5299-60-5[1][3][4][5]

Molecular Formula C₈H₁₆O₃[1][3][5]

Molecular Weight 160.21 g/mol [1][2][4][5]

Canonical SMILES CCOC(=O)CCCCCO[2][3]

InChI
InChI=1S/C8H16O3/c1-2-11-8(10)6-4-3-5-7-

9/h9H,2-7H2,1H3[2][3][4]

InChIKey HYXRUZUPCFVWAH-UHFFFAOYSA-N[2][3][4]

Common Synonyms

6-Hydroxyhexanoic acid ethyl ester, Ethyl 6-

hydroxycaproate, Ethyl epsilon-

hydroxycaproate[1][3]

Physicochemical Properties
Ethyl 6-hydroxyhexanoate is a colorless to almost colorless clear liquid at room temperature.

[1][3] A summary of its key physical and chemical properties is provided in Table 2.

Table 2: Physicochemical Properties
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Property Value Reference(s)

Appearance
Colorless to almost colorless

clear liquid
[1][3]

Boiling Point 127-128 °C at 12 mmHg [1][4][6]

Density 0.985 g/mL at 25 °C [1][4][6]

Refractive Index (n20/D) 1.437 [1][4][6]

Flash Point >230 °F (>110 °C) [6]

pKa 15.15 ± 0.10 (Predicted) [3]

Solubility
Soluble in common organic

solvents.

Synthesis of Ethyl 6-hydroxyhexanoate
A common and efficient laboratory-scale synthesis of ethyl 6-hydroxyhexanoate starts from

the inexpensive feedstock ε-caprolactone.[1][7] The synthesis can be performed in two main

ways: a two-step process involving hydrolysis followed by esterification, or a one-step acid-

catalyzed transesterification.

Two-Step Synthesis

One-Step Synthesis

ε-Caprolactone 6-Hydroxycaproic Acid

Step 1: Hydrolysis
(Aqueous Acid/Base) Ethyl 6-hydroxyhexanoate

Step 2: Esterification
(Ethanol, Acid Catalyst)

ε-Caprolactone Ethyl 6-hydroxyhexanoate

Transesterification
(Ethanol, Acid Catalyst)
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Click to download full resolution via product page

Caption: Synthetic pathways for Ethyl 6-hydroxyhexanoate from ε-caprolactone.

A general procedure for the two-step synthesis of ethyl 6-hydroxyhexanoate involves the

initial hydrolysis of ε-caprolactone to 6-hydroxycaproic acid, followed by a Fischer esterification.

[1]

Step 1: Hydrolysis of ε-Caprolactone

To a round-bottom flask, add ε-caprolactone and an aqueous solution of a strong acid (e.g.,

HCl) or base (e.g., NaOH).

Heat the mixture under reflux until the reaction is complete, as monitored by thin-layer

chromatography (TLC).

After cooling, neutralize the reaction mixture. If an acid catalyst was used, neutralize with a

base. If a base was used, acidify the mixture.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield 6-hydroxycaproic acid.

Step 2: Fischer Esterification of 6-Hydroxycaproic Acid

Dissolve the crude 6-hydroxycaproic acid in an excess of absolute ethanol.

Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

Heat the mixture under reflux for several hours. Monitor the reaction progress by TLC.

After completion, cool the mixture and remove the excess ethanol under reduced pressure.

Dissolve the residue in an organic solvent and wash with a saturated sodium bicarbonate

solution to neutralize the acid catalyst, followed by a brine wash.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
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Purify the crude product by vacuum distillation to obtain pure ethyl 6-hydroxyhexanoate.

Applications in Research and Drug Development
Ethyl 6-hydroxyhexanoate serves as a valuable building block in organic synthesis due to its

two reactive functional groups.[1]

Prodrug Synthesis: The molecule is suitable for the synthesis of model phenol carbonate

ester prodrugs that possess fatty acid-like structures.[1][8]

Preparation of Alkyl Triflates: It can be used in the preparation of alkyl triflates, such as ethyl

6-(trifluoromethylsulfonyloxy)hexanoate, which are versatile reagents in organic chemistry.[1]

[8]

Fragrance Industry: The acetylated derivative, ethyl 6-acetoxyhexanoate, is a commercial

fragrance compound with a raspberry-like odor.[7]

Polymer Chemistry: The related compound, ε-caprolactone, is a monomer for the production

of polycaprolactone, a biodegradable polyester. Ethyl 6-hydroxyhexanoate can be used in

studies related to the ring-opening polymerization of lactones.

The following workflow illustrates the utility of ethyl 6-hydroxyhexanoate as a versatile

chemical intermediate.

Reactions at the Hydroxyl Group Reactions at the Ester Group

Ethyl 6-hydroxyhexanoate

Acetylation Triflation Hydrolysis Transesterification

Ethyl 6-acetoxyhexanoate
(Fragrance)

Ethyl 6-(trifluoromethylsulfonyloxy)hexanoate
(Versatile Reagent)

6-Hydroxyhexanoic Acid Other Esters

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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